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Cat. No.: B8585142

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-(2-nitro-vinyl)-thiophene is a substituted thiophene derivative of interest in
medicinal chemistry and materials science. Its structure combines the electron-rich thiophene
ring with a bromine atom and a conjugated nitrovinyl group, suggesting potential for diverse
chemical reactivity and biological activity. This technical guide provides a comprehensive
overview of its molecular structure, synthesis, and physicochemical properties, based on
available data for the compound and its close analogs.

Molecular Structure and Properties

The molecular structure of 2-Bromo-5-(2-nitro-vinyl)-thiophene consists of a central
thiophene ring brominated at the 2-position and substituted with a 2-nitrovinyl group at the 5-
position. The likely isomeric form is the (E)-isomer due to steric considerations.

Chemical Identity:
o Systematic Name: 2-Bromo-5-(2-nitroethenyl)thiophene
e CAS Number: 28783-33-7[1]

e Molecular Formula: CeHaBrNO2S[1]
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e Molecular Weight: 234.07 g/mol [1]
A summary of computed physicochemical properties is presented in Table 1.

Table 1: Computed Physicochemical Properties of 2-Bromo-5-(2-nitro-vinyl)-thiophene

Property Value Source
XLogP3-AA 29 Guidechem
Monoisotopic Mass 232.91461 g/mol Guidechem
Topological Polar Surface Area  74.1 A2 Guidechem
Hydrogen Bond Donor Count 0 Guidechem
Hydrogen Bond Acceptor ]

Count 3 Guidechem
Rotatable Bond Count 1 Guidechem

Synthesis

A detailed experimental protocol for the synthesis of 2-Bromo-5-(2-nitro-vinyl)-thiophene is
not explicitly available in the reviewed literature. However, based on the well-established Henry
(or nitroaldol) and Knoevenagel condensation reactions, a plausible synthetic route involves
the reaction of 5-bromo-2-thiophenecarboxaldehyde with nitromethane.[2][3] The following
protocol is adapted from a microwave-assisted synthesis of the non-brominated analog, 2-(2-
nitroethenyl)thiophene.[4]

Proposed Experimental Protocol: Microwave-Assisted
Synthesis

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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